Cas no 1568009-72-2 (3-Pyridineethanol, 5-bromo-a-(trifluoromethyl)-, (aS)-)

• Product Name: 3-Pyridineethanol, 5-bromo-a-(trifluoromethyl)-, (aS)-
• CAS No: 1568009-72-2
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 6585109
• Update Time: 2025-08-05

3-Pyridineethanol, 5-bromo-a-(trifluoromethyl)-, (aS)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineethanol, 5-bromo-a-(trifluoromethyl)-, (aS)-
• 3-Pyridineethanol, 5-bromo-α-(trifluoromethyl)-, (αS)-

• Inchi： 1S/C8H7BrF3NO/c9-6-1-5(3-13-4-6)2-7(14)8(10,11)12/h1,3-4,7,14H,2H2/t7-/m0/s1
• InChI Key： WICVNXLRPIRFGC-ZETCQYMHSA-N
• SMILES： C1=NC=C(Br)C=C1C[C@@H](C(F)(F)F)O

Experimental Properties

• Density: 1.662±0.06 g/cm3(Predicted)
• Boiling Point: 310.9±42.0 °C(Predicted)
• pka: 11.74±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-Pyridineethanol, 5-bromo-a-(trifluoromethyl)-, (aS)-

3-Pyridineethanol, 5-bromo-α-(trifluoromethyl)-, (αS)- (CAS No. 1568009-72-2)

3-Pyridineethanol, 5-bromo-α-(trifluoromethyl)-, (αS)- (CAS No. 1568009-72-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives and is characterized by the presence of a bromo substituent, a trifluoromethyl group, and an αS-stereocenter. These functional groups contribute to its distinct chemical properties and biological profile, making it a valuable candidate for various applications in drug discovery and development.

The chiral center at the α-position of the pyridine ring is a critical feature of 3-Pyridineethanol, 5-bromo-α-(trifluoromethyl)-, (αS)-. Chirality plays a crucial role in the pharmacological activity of many drugs, as enantiomers can exhibit different biological effects. The (αS) configuration of this compound has been shown to exhibit enhanced activity in several assays compared to its (αR) counterpart. This enantioselective activity is attributed to the specific interactions between the chiral center and target proteins or receptors.

Recent studies have highlighted the potential of 3-Pyridineethanol, 5-bromo-α-(trifluoromethyl)-, (αS)- as a lead compound for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by selectively inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The bromo substituent and trifluoromethyl group are believed to enhance the compound's ability to interact with specific protein targets involved in inflammatory pathways.

In addition to its anti-inflammatory activity, 3-Pyridineethanol, 5-bromo-α-(trifluoromethyl)-, (αS)- has shown promise in cancer research. A study published in Cancer Research reported that this compound effectively inhibits the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings suggest that 3-Pyridineethanol, 5-bromo-α-(trifluoromethyl)-, (αS)- could be further optimized for use as an anticancer agent.

The synthesis of 3-Pyridineethanol, 5-bromo-α-(trifluoromethyl)-, (αS)- has been extensively studied to optimize yield and enantioselectivity. One common approach involves the asymmetric synthesis using chiral catalysts or auxiliaries. For example, a recent publication in Organic Letters described a highly efficient method for synthesizing this compound using a chiral phosphoric acid catalyst. This method not only improves the yield but also ensures high enantiopurity, which is essential for pharmaceutical applications.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolic stability of 3-Pyridineethanol, 5-bromo-α-(trifluoromethyl)-, (αS)-. Results from these studies indicate that the compound has favorable pharmacokinetic properties, including good oral bioavailability and low clearance rates. These characteristics make it suitable for further preclinical and clinical evaluation as a potential therapeutic agent.

In conclusion, 3-Pyridineethanol, 5-bromo-α-(trifluoromethyl)-, (αS)- (CAS No. 1568009-72-2) is a promising chiral compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the bromo substituent, trifluoromethyl group, and αS-stereocenter, contribute to its pharmacological profile and make it an attractive candidate for further development as a therapeutic agent.